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Compound of Interest

Compound Name: 2-Propyl-1-pentanol

Cat. No.: B1345608

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermophysical
properties of 2-propyl-1-pentanol (CsH1sO), a branched-chain alcohol with applications in
various scientific and industrial fields, including its potential use as a solvent or excipient in
drug development. The data presented herein is compiled from critically evaluated sources and
is intended to be a valuable resource for researchers and professionals requiring accurate
physical property data for modeling, process design, and formulation development.

Core Thermophysical Data

The following tables summarize the key thermophysical properties of 2-propyl-1-pentanol.
The data has been aggregated from various reputable sources, and efforts have been made to
provide the most accurate and well-documented values.

Table 1: Identification and General Properties

Property Value Source
Chemical Formula CsH180

Molecular Weight 130.23 g/mol [1]

CAS Number 58175-57-8

Appearance Colorless liquid
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Table 2: Temperature-Dependent Properties
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Temperatur Pressure .
Property Value Units Source
e (K) (kPa)
- _ 452.15 -
Boiling Point 298.15 101.325 K [1][2]
453.15
Liquid
_ 298.15 101.325 830 kg/m 3
Density
Liquid ,
] ) 270 Saturation 1.45E-02 Pa's [3]
Viscosity
300 Saturation 4.68E-03 Pa's [3]
400 Saturation 6.09E-04 Pa-s [3]
500 Saturation 2.13E-04 Pa's [3]
600 Saturation 1.12E-04 Pa's [3]
Liquid
Thermal 200 Saturation 1.57E-01 W/(m-K) [3]
Conductivity
300 Saturation 1.39E-01 W/(m-K) [3]
400 Saturation 1.21E-01 W/(m-K) [3]
500 Saturation 1.03E-01 W/(m-K) [3]
Ideal Gas
Not
Heat 200 ) 1.95E+02 J/(mol-K) [3]
_ Applicable
Capacity (Cp)
Not
300 ) 2.58E+02 J/(mol-K) [3]
Applicable
Not
400 _ 3.20E+02 J/(mol-K) [3]
Applicable
Not
500 _ 3.75E+02 J/(mol-K) [3]
Applicable
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Not
600 ] 4.22E+02 J/(mol-K) [3]
Applicable

Table 3: Other Physical Properties

Property Value Units Conditions Source

Refractive Index

1.43 293.15 K
(n_D)
Data not
) available in
Surface Tension mN/m
searched
literature

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
key thermophysical properties of liquids like 2-propyl-1-pentanol. While the specific apparatus
and conditions used to generate the data in the tables may have varied, these protocols
represent standard and widely accepted techniques.

Density Measurement (Pychometer Method)

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

precise volume.
Methodology:

o Cleaning and Drying: The pycnometer and its stopper are thoroughly cleaned with a suitable
solvent (e.g., acetone or ethanol) and dried completely.

o Mass of Empty Pycnometer: The mass of the empty, dry pycnometer with its stopper is
accurately measured using an analytical balance.

o Mass of Pycnometer with Water: The pycnometer is filled with distilled, deionized water of a
known temperature. The stopper is carefully inserted, ensuring any excess water is expelled
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through the capillary. The exterior of the pycnometer is dried, and its mass is measured.

e Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 2-

propyl-1-pentanol at the same temperature as the water. The mass of the filled pycnometer
IS measured.

o Calculation: The density of the sample is calculated using the following formula:
Density_sample = (Mass_sample / Mass_water) * Density water

Preparation

Clean and dry pycnometer

v

Weigh empty pycnometer (m1)

Calibration|with Water

Fill with distilled water at known temperature

v

Weigh pycnometer with water (m2)

Measurement of Sample

Fill with 2-Propyl-1-pentanol at the same temperature

v

Weigh pycnometer with sample (m3)

Calculate mass of water (m2 - m1)

Calculate mass of sample (m3 - m1)

Calculate density of sample

Click to download full resolution via product page

Workflow for Density Measurement using a Pycnometer.

Viscosity Measurement (Ostwald Viscometer)

The viscosity of a liquid can be determined by measuring the time it takes for a known volume
of the liquid to flow through a capillary of a known dimension in an Ostwald viscometer.
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Methodology:
e Cleaning and Drying: The viscometer is cleaned with a suitable solvent and dried thoroughly.

o Sample Loading: A precise volume of 2-propyl-1-pentanol is introduced into the larger bulb
of the viscometer.

o Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the
sample reaches the desired temperature.

o Flow Time Measurement: The liquid is drawn up into the other arm of the viscometer above
the upper timing mark. The time taken for the liquid meniscus to fall from the upper to the
lower timing mark is measured accurately using a stopwatch.

o Reference Measurement: The process is repeated with a reference liquid of known viscosity
(e.g., water) at the same temperature.

» Calculation: The viscosity of the sample is calculated using the following equation: n_sample
= (p_sample *t_sample / p_ref * t_ref) * n_ref where n is the viscosity, p is the density, and t
is the flow time.
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Setup

Clean and dry Ostwald viscometer
Load sample into viscometer

Place in constant temperature bath

Measurement

v
Draw liquid above upper mark
(

Measure flow time between marks (t_sample)

Reference Measurerhent

¥

Repeat with reference liquid (e.g., water)

;

Measure flow time of reference (t_ref)

Calculation

Use densities of sample and reference
Calculate viscosity of sample

Click to download full resolution via product page

Workflow for Viscosity Measurement using an Ostwald Viscometer.

Surface Tension Measurement (Pendant Drop Method)

The pendant drop method is an optical technique used to determine the surface tension of a
liquid. It involves analyzing the shape of a drop of the liquid suspended from a needle tip.

Methodology:

o Apparatus Setup: A syringe with a needle of a specific diameter is filled with 2-propyl-1-
pentanol. The syringe is mounted vertically in a holder with a light source behind it and a
camera in front.

e Droplet Formation: A small droplet of the liquid is carefully dispensed from the needle tip.
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e Image Capture: A high-resolution image of the pendant drop is captured by the camera.

e Shape Analysis: The profile of the drop is analyzed using specialized software. The software
fits the shape of the drop to the Young-Laplace equation, which relates the shape of the drop
to the surface tension, gravitational force, and the density difference between the liquid and
the surrounding medium (usually air).

o Calculation: The software calculates the surface tension based on the analysis of the drop's
shape.

Apparatus Setup

Fill syringe with 2-Propyl-1-pentanol

h /

Mount syringe with needle

h /

Position light source and camera

Measurement

Form a pendant drop at the needle tip

\

Capture high-resolution image of the drop

Data Anpalysis
A

Analyze drop profile using software

h /

Fit drop shape to Young-Laplace equation

h /

Calculate surface tension

Click to download full resolution via product page

Workflow for Surface Tension Measurement using the Pendant Drop Method.

Heat Capacity Measurement (Differential Scanning
Calorimetry - DSC)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1345608?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Differential Scanning Calorimetry is a thermal analysis technique used to measure the amount
of heat required to increase the temperature of a sample.

Methodology:

o Sample Preparation: A small, accurately weighed sample of 2-propyl-1-pentanol is
hermetically sealed in a DSC pan. An empty sealed pan is used as a reference.

e Instrument Setup: The DSC instrument is calibrated for temperature and heat flow using
standard materials.

o Baseline Measurement: A baseline scan is performed with two empty pans to determine the
heat flow difference between the sample and reference holders.

e Sapphire Scan: A scan is performed with a sapphire standard of known heat capacity to
determine the calibration factor.

e Sample Scan: The sample pan and the empty reference pan are placed in the DSC cell. The
sample is subjected to a controlled temperature program (e.g., heating at a constant rate).

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
heat capacity of the sample is calculated by comparing the heat flow of the sample to that of
the sapphire standard, after correcting for the baseline.
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Preparation

Weigh and seal sample in DSC pan

Prepare empty reference pan

Callbratlonv& Baseline

Perform baseline scan with empty pans

.

Perform scan with sapphire standard

Sample Mgasurement

Place sample and reference pans in DSC

:

Run controlled temperature program

Data Analysis
v

Measure heat flow to sample vs. temperature

Compare with sapphire and baseline data

Calculate specific heat capacity

Click to download full resolution via product page

Workflow for Heat Capacity Measurement using Differential Scanning Calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b1345608#thermophysical-properties-of-2-propyl-1-pentanol
https://www.benchchem.com/product/b1345608#thermophysical-properties-of-2-propyl-1-pentanol
https://www.benchchem.com/product/b1345608#thermophysical-properties-of-2-propyl-1-pentanol
https://www.benchchem.com/product/b1345608#thermophysical-properties-of-2-propyl-1-pentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

